Fluorescence probing of the ferric Fenton reaction via novel chelation†
Chemical Communications Pub Date: 2013-10-29 DOI: 10.1039/C3CC47038E
Abstract
A new probe-chelator PET dyad was synthesised, which can be used to detect Fe3+via fluorescence enhancement to discriminate between Fe2+ and Fe3+via Fenton chemistry involving hydrogen peroxide. This is the first BODIPY which works as a 2 : 1 multiplexer for Fe3+, Fe2+ and H2O2.
Recommended Literature
- [1] Mineralogical chemistry
- [2] Facile synthesis of biarylmethanes and tetrasubstituted arenes via a base-mediated [3 + 3] benzannulation reaction of Morita–Baylis–Hillman adducts and unsaturated sulfones †
- [3] A fluorescence on–off sensor for Cu2+ and its resultant complex as an off–on sensor for Cr3+ in aqueous media†
- [4] An unprecedented {Cu II14Te IV10} core incorporated in a 36-tungsto-4-silicate polyoxometalate with visible light-driven catalytic hydrogen evolution activity†
- [5] Ultracentrifugation-based multi-target affinity selection mass spectrometry†
- [6] Tween20 surfactant effect on the electrocatalytic performance of porous carbon micro-spheres supported MnO2
- [7] Deoxygenative arylation of secondary amides by merging iridium catalysis with electrochemical radical cross-coupling†
- [8] An ultrasensitive electrochemical biosensor for microRNA-21 detection via AuNPs/GAs and Y-shaped DNA dual-signal amplification strategy†
- [9] Efficient synthesis of silylated 2,2-difluorostyrene derivatives through Suzuki–Miyaura cross-coupling of 2,2-difluoro-1-iodo-1-silylethenes†
- [10] ortho-Dichlorobenzene as a pore modifier for PEMFC catalyst electrodes and dense Nafion membranes with one porous surface
Journal Name：Chemical Communications
Research Products
-
CAS no.: 124252-41-1
-
CAS no.: 189680-06-6
